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Compound of Interest

Compound Name: PROTAC CDK9 degrader-11

Cat. No.: B15543707 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent, biologically active compounds like PROTAC CDK9 degrader-11 are

paramount to ensuring laboratory safety and environmental protection. Due to its cytotoxic

properties and high potency, this compound and any materials contaminated with it must be

treated as hazardous chemical waste.[1] Adherence to stringent disposal protocols is crucial to

mitigate risks of exposure and environmental contamination.[2]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is critical to be familiar with the potential hazards of

PROTAC CDK9 degrader-11. This compound is an orally active and cytotoxic agent that

induces cell cycle arrest.[3] All handling, including weighing, solution preparation, and the initial

stages of disposal, should be performed within a certified chemical fume hood to prevent the

inhalation of airborne particles.[2] Appropriate personal protective equipment (PPE), including a

lab coat, safety goggles, and chemical-resistant gloves, must be worn at all times.

Step-by-Step Disposal Protocol
The systematic disposal of PROTAC CDK9 degrader-11 involves the segregation, collection,

and proper labeling of all contaminated materials. Under no circumstances should this

compound or its contaminated materials be disposed of in regular trash or down the drain.[2]

Waste Segregation: All items that have come into contact with PROTAC CDK9 degrader-11
must be segregated as hazardous waste. This includes:
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Unused or expired product.

Contaminated laboratory supplies (e.g., pipette tips, centrifuge tubes, vials).

Contaminated consumables (e.g., absorbent paper, wipes).

Used personal protective equipment (e.g., gloves).[1]

Waste Collection:

Solid Waste: Collect all solid waste in a designated, leak-proof hazardous waste container

lined with a heavy-duty plastic bag.[1]

Liquid Waste: All unused stock solutions and other liquid waste containing PROTAC CDK9
degrader-11 should be collected in a separate, sealed, and shatter-resistant container.[1]

It is advisable not to mix this waste with other solvent streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.[1]

Container Labeling: Accurate and clear labeling of waste containers is a regulatory

requirement and essential for safety.[2] The label must include:

The words "Hazardous Waste" or "Cytotoxic Waste".

The full chemical name: "PROTAC CDK9 degrader-11".

The CAS Number: 3039540-19-4.[3]

The concentration (if applicable).

The date of accumulation.

The name of the principal investigator or research group.[1]

Storage: Store the hazardous waste containers in a designated and secure satellite

accumulation area within the laboratory. This area should be clearly marked and away from

general lab traffic.

Spill Management:
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For Liquid Spills: Absorb the spill with an inert, non-combustible material such as

vermiculite or sand. Collect the absorbed material into a suitable container for hazardous

waste.[2]

The spill area should then be decontaminated with a suitable solvent (e.g., 70% ethanol),

and all cleaning materials must also be disposed of as hazardous waste.[2]

Final Disposal: Contact your institution's Environmental Health and Safety (EHS) department

to arrange for the collection and final disposal of the hazardous waste.[2] They will ensure

that the waste is managed in compliance with all local, state, and federal regulations.[2]

Compound Data
The following table summarizes key information for PROTAC CDK9 degrader-11,

underscoring the need for careful handling and disposal.

Property Value Reference

Compound Name PROTAC CDK9 degrader-11 [3]

CAS Number 3039540-19-4 [3][4]

Molecular Formula C39H48Cl2N10O5 [3]

Molecular Weight 807.80 g/mol [4]

Biological Activity

Orally active PROTAC CDK9

degrader with a DC50 of 1.09

nM. Exhibits cytotoxicity in

small cell lung cancer (SCLC)

cells.

[3]

Storage Temperature -20℃ [3]

PROTAC Mechanism of Action
PROTACs (Proteolysis Targeting Chimeras) are heterobifunctional molecules that harness the

cell's own ubiquitin-proteasome system to degrade specific target proteins.[5] They consist of a

ligand that binds to the target protein and another ligand that recruits an E3 ubiquitin ligase,
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connected by a linker.[5] This proximity induces the ubiquitination of the target protein, marking

it for degradation by the proteasome.

General PROTAC Mechanism of Action
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Caption: Workflow of PROTAC-mediated protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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